Cas no 2138168-65-5 (5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol)
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol
- 2138168-65-5
- EN300-1113805
-
- Inchi: 1S/C7H14N4O/c8-7-6-9-11(10-7)4-2-1-3-5-12/h6,12H,1-5H2,(H2,8,10)
- InChI Key: KPOYZHIIYOADKM-UHFFFAOYSA-N
- SMILES: OCCCCCN1N=CC(N)=N1
Computed Properties
- Exact Mass: 170.11676108g/mol
- Monoisotopic Mass: 170.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 77Ų
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1113805-0.05g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1113805-0.1g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1113805-0.25g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1113805-0.5g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1113805-1.0g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 1g |
$1500.0 | 2023-06-09 | ||
| Enamine | EN300-1113805-2.5g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1113805-5.0g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 5g |
$4349.0 | 2023-06-09 | ||
| Enamine | EN300-1113805-10.0g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 10g |
$6450.0 | 2023-06-09 | ||
| Enamine | EN300-1113805-1g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1113805-5g |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol |
2138168-65-5 | 95% | 5g |
$3065.0 | 2023-10-27 |
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol
Comprehensive Overview of 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol (CAS No. 2138168-65-5)
5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol (CAS No. 2138168-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a 1,2,3-triazole ring, a heterocyclic moiety known for its stability and versatility in drug design. This molecule combines the amino functional group with a hydroxyl-terminated alkyl chain, making it a promising candidate for applications in medicinal chemistry and material science.
The growing interest in 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol is partly driven by its potential role in the development of novel therapeutics. Researchers are exploring its use as a building block for small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory and metabolic pathways. Its CAS No. 2138168-65-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, the compound’s triazole core aligns with the trend of using click chemistry for rapid molecular assembly, a hot topic in synthetic chemistry.
From a structural perspective, the 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol molecule offers a balanced hydrophilicity-lipophilicity profile, which is critical for optimizing drug bioavailability. The amino group enhances its ability to form hydrogen bonds, while the pentan-1-ol tail contributes to membrane permeability. These features make it a valuable scaffold for designing bioactive compounds, a subject of high interest in drug discovery forums and AI-driven research platforms.
In the context of green chemistry, 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol is also being investigated for its potential in sustainable synthesis routes. The compound’s modular structure allows for efficient catalytic transformations, reducing waste and energy consumption—a priority for modern laboratories. Searches for eco-friendly synthetic methods often highlight such compounds, underscoring their alignment with global sustainability goals.
Another area of exploration is the compound’s utility in material science. The 1,2,3-triazole ring’s robust nature makes it suitable for creating polymers with enhanced thermal and chemical stability. This has led to inquiries about its role in developing advanced coatings and biocompatible materials, topics frequently discussed in industrial and academic circles.
In summary, 5-(4-amino-2H-1,2,3-triazol-2-yl)pentan-1-ol (CAS No. 2138168-65-5) represents a multifaceted compound with broad applicability. Its integration into drug development, sustainable chemistry, and material innovation positions it as a key player in contemporary scientific advancements. As research continues, this compound is likely to remain a focal point for both theoretical studies and practical applications.
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